Cas no 2060541-22-0 (2-[2-Chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

2-[2-Chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boronic ester derivative widely utilized in Suzuki-Miyaura cross-coupling reactions. Its stable dioxaborolane structure enhances shelf life and handling convenience, while the chloro and methylsulfanyl substituents offer versatile reactivity for selective functionalization. The tetramethyl backbone improves solubility in organic solvents, facilitating homogeneous reaction conditions. This compound is particularly valuable in pharmaceutical and agrochemical synthesis, where precise aryl-aryl bond formation is required. Its robust stability under inert conditions ensures consistent performance in demanding catalytic processes. The product is typically supplied in high purity, minimizing side reactions and optimizing yield in complex synthetic pathways.

2-[2-Chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane structure

2060541-22-0 structure

Product Name:2-[2-Chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

CAS No:2060541-22-0

MF:C₁₃H₁₈BClO₂S

MW:284.609821796417

CID:5463677

Update Time:2025-05-28

2-[2-Chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

- Z5410026273
- 2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-(2-chloro-4-(methylthio)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- 2-[2-Chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
- Inchi： 1S/C13H18BClO2S/c1-12(2)13(3,4)17-14(16-12)10-7-6-9(18-5)8-11(10)15/h6-8H,1-5H3
- InChI Key： KNNYQUOGTCSQPL-UHFFFAOYSA-N
- SMILES： ClC1C=C(C=CC=1B1OC(C)(C)C(C)(C)O1)SC

Computed Properties

Exact Mass: 284.0809088 g/mol
Monoisotopic Mass: 284.0809088 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 18
Rotatable Bond Count: 2
Complexity: 295
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Molecular Weight: 284.6
Topological Polar Surface Area: 43.8

2-[2-Chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Pricemore >>

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Enamine	EN300-37323989-0.05g	2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2060541-22-0	95.0%	0.05g	$168.0	2025-03-18
Enamine	EN300-37323989-0.1g	2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2060541-22-0	95.0%	0.1g	$252.0	2025-03-18
Enamine	EN300-37323989-0.25g	2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2060541-22-0	95.0%	0.25g	$361.0	2025-03-18
Enamine	EN300-37323989-0.5g	2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2060541-22-0	95.0%	0.5g	$569.0	2025-03-18
Enamine	EN300-37323989-1.0g	2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2060541-22-0	95.0%	1.0g	$728.0	2025-03-18
Enamine	EN300-37323989-2.5g	2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2060541-22-0	95.0%	2.5g	$1428.0	2025-03-18
Enamine	EN300-37323989-5.0g	2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2060541-22-0	95.0%	5.0g	$2110.0	2025-03-18
Enamine	EN300-37323989-10.0g	2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2060541-22-0	95.0%	10.0g	$3131.0	2025-03-18
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Aaron	AR028F4B-100mg	2-[2-chloro-4-(methylsulfanyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	2060541-22-0	95%	100mg	$372.00	2025-02-16